Cas no 922014-02-6 (methyl 2-2-(2H-1,3-benzodioxol-5-yl)acetamido-6-methyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate)
922014-02-6 structure
Product Name:methyl 2-2-(2H-1,3-benzodioxol-5-yl)acetamido-6-methyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate
CAS No:922014-02-6
MF:C20H21NO5S
MW:387.449444532394
CID:6332356
PubChem ID:44038870
Update Time:2024-01-05
methyl 2-2-(2H-1,3-benzodioxol-5-yl)acetamido-6-methyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- methyl 2-2-(2H-1,3-benzodioxol-5-yl)acetamido-6-methyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate
- AKOS024638209
- F2300-0261
- methyl 2-(2-(benzo[d][1,3]dioxol-5-yl)acetamido)-6-methyl-4,5,6,7-tetrahydrobenzo[b]thiophene-3-carboxylate
- methyl 2-[2-(2H-1,3-benzodioxol-5-yl)acetamido]-6-methyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate
- 922014-02-6
- methyl 2-[[2-(1,3-benzodioxol-5-yl)acetyl]amino]-6-methyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate
-
- Inchi： 1S/C20H21NO5S/c1-11-3-5-13-16(7-11)27-19(18(13)20(23)24-2)21-17(22)9-12-4-6-14-15(8-12)26-10-25-14/h4,6,8,11H,3,5,7,9-10H2,1-2H3,(H,21,22)
- InChI Key： CENGMFAWHNQTJY-UHFFFAOYSA-N
- SMILES： S1C(=C(C(=O)OC)C2=C1CC(C)CC2)NC(CC1=CC=C2C(=C1)OCO2)=O
Computed Properties
- Exact Mass: 387.11404394g/mol
- Monoisotopic Mass: 387.11404394g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 27
- Rotatable Bond Count: 5
- Complexity: 573
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.6
- Topological Polar Surface Area: 102Ų
methyl 2-2-(2H-1,3-benzodioxol-5-yl)acetamido-6-methyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F2300-0261-2μmol |
methyl 2-[2-(2H-1,3-benzodioxol-5-yl)acetamido]-6-methyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate |
922014-02-6 | 90%+ | 2μl |
$57.0 | 2023-05-16 | |
| Life Chemicals | F2300-0261-5μmol |
methyl 2-[2-(2H-1,3-benzodioxol-5-yl)acetamido]-6-methyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate |
922014-02-6 | 90%+ | 5μl |
$63.0 | 2023-05-16 | |
| Life Chemicals | F2300-0261-10μmol |
methyl 2-[2-(2H-1,3-benzodioxol-5-yl)acetamido]-6-methyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate |
922014-02-6 | 90%+ | 10μl |
$69.0 | 2023-05-16 | |
| Life Chemicals | F2300-0261-20μmol |
methyl 2-[2-(2H-1,3-benzodioxol-5-yl)acetamido]-6-methyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate |
922014-02-6 | 90%+ | 20μl |
$79.0 | 2023-05-16 | |
| Life Chemicals | F2300-0261-1mg |
methyl 2-[2-(2H-1,3-benzodioxol-5-yl)acetamido]-6-methyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate |
922014-02-6 | 90%+ | 1mg |
$54.0 | 2023-05-16 | |
| Life Chemicals | F2300-0261-2mg |
methyl 2-[2-(2H-1,3-benzodioxol-5-yl)acetamido]-6-methyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate |
922014-02-6 | 90%+ | 2mg |
$59.0 | 2023-05-16 | |
| Life Chemicals | F2300-0261-3mg |
methyl 2-[2-(2H-1,3-benzodioxol-5-yl)acetamido]-6-methyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate |
922014-02-6 | 90%+ | 3mg |
$63.0 | 2023-05-16 | |
| Life Chemicals | F2300-0261-4mg |
methyl 2-[2-(2H-1,3-benzodioxol-5-yl)acetamido]-6-methyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate |
922014-02-6 | 90%+ | 4mg |
$66.0 | 2023-05-16 | |
| Life Chemicals | F2300-0261-5mg |
methyl 2-[2-(2H-1,3-benzodioxol-5-yl)acetamido]-6-methyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate |
922014-02-6 | 90%+ | 5mg |
$69.0 | 2023-05-16 | |
| Life Chemicals | F2300-0261-10mg |
methyl 2-[2-(2H-1,3-benzodioxol-5-yl)acetamido]-6-methyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate |
922014-02-6 | 90%+ | 10mg |
$79.0 | 2023-05-16 |
methyl 2-2-(2H-1,3-benzodioxol-5-yl)acetamido-6-methyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate Related Literature
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Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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Ke Chen,Shuai Liu,Liang Mei,Feng Jin,Bo Zhang,Fengxiang Ma,Yewei Chen,Hong Deng,Min Guo,Qingxu Yu Analyst, 2020,145, 1524-1530
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Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
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Patricia A. A. M. Vaz,João Rocha,Artur M. S. Silva New J. Chem., 2016,40, 8198-8201
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